1-(benzylsulfonyl)-4-(2-furoyl)piperazine

• IUPAC Name: (4-benzylsulfonylpiperazin-1-yl)-(furan-2-yl)methanone
• InChI: InChI=1S/C16H18N2O4S/c19-16(15-7-4-12-22-15)17-8-10-18(11-9-17)23(20,21)13-14-5-2-1-3-6-14/h1-7,12H,8-11,13H2
• InChI Key: NZGZPJHKNMYTJF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=CO2)S(=O)(=O)CC3=CC=CC=C3
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol

Description

1-(Benzylsulfonyl)-4-(2-furoyl)piperazine, also known as BFPP, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(benzylsulfonyl)-4-(2-furoyl)piperazine is not fully understood, but it is thought to involve the modulation of various signaling pathways in cells. In cancer cells, this compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication. This inhibition leads to the accumulation of DNA damage and ultimately results in cell death. In the dopamine system, this compound has been shown to modulate the activity of dopamine receptors, which are involved in the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, or programmed cell death, and inhibit cell proliferation. In the dopamine system, this compound has been shown to modulate the release of dopamine and affect the activity of dopamine receptors. This compound has also been shown to have antinociceptive effects, meaning it can reduce pain sensitivity.

Advantages and Limitations for Lab Experiments

1-(benzylsulfonyl)-4-(2-furoyl)piperazine has several advantages for lab experiments, including its relatively simple synthesis method and its potential as a versatile tool for investigating various signaling pathways in cells. However, this compound also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 1-(benzylsulfonyl)-4-(2-furoyl)piperazine. One area of interest is its potential as a chemotherapy agent for cancer treatment. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in this field. Another area of interest is the potential of this compound as a modulator of the dopamine system, which could have implications for the treatment of various neurological disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential limitations for lab experiments.

Scientific Research Applications

1-(benzylsulfonyl)-4-(2-furoyl)piperazine has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, this compound has been shown to have antitumor properties and is being investigated as a potential treatment for cancer. In neuroscience, this compound has been studied for its potential as a modulator of the dopamine system, which is involved in a range of neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells and is being investigated as a potential chemotherapy agent.